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Compound of Interest

Compound Name: Deschlorocetirizine

Cat. No.: B192753 Get Quote

This guide provides an in-depth technical overview of deschlorocetirizine, a significant

impurity of the widely-used second-generation antihistamine, cetirizine. For researchers,

scientists, and drug development professionals, understanding the chemical structure,

properties, and analytical control of such impurities is paramount for ensuring the safety and

efficacy of pharmaceutical products. This document offers a detailed exploration of

deschlorocetirizine, from its molecular identity to its potential implications in pharmaceutical

quality control.

Introduction: The Significance of
Deschlorocetirizine in Cetirizine Quality Control
Deschlorocetirizine, identified as "Cetirizine Impurity F" in various pharmacopeias, is a

process-related impurity in the synthesis of cetirizine.[1] As a structural analogue of the active

pharmaceutical ingredient (API), its presence in the final drug product must be carefully

monitored and controlled to meet stringent regulatory requirements set by authorities such as

the USP, EMA, JP, and BP.[1] The close structural similarity to cetirizine necessitates robust

analytical methods to ensure its effective separation and quantification. A thorough

understanding of its chemical and physical properties is foundational for the development and

validation of these methods.
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Deschlorocetirizine, with the IUPAC name 2-[2-[4-(diphenylmethyl)piperazin-1-

yl]ethoxy]acetic acid, is characterized by the absence of the chlorine atom found on one of the

phenyl rings of cetirizine.[1][2] This seemingly minor structural modification can influence its

physicochemical properties and, potentially, its pharmacological and toxicological profile.

Chemical Structure
The chemical structure of deschlorocetirizine is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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